Cas no 2248323-41-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(fluoromethyl)oxane-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(fluoromethyl)oxane-4-carboxylate
• CAS No: 2248323-41-1
• MF: C₁₅H₁₄FNO₅
• MW: 307.273767948151
• CID: 6092849
• PubChem ID: 165727322
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(fluoromethyl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515020
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(fluoromethyl)oxane-4-carboxylate
• 2248323-41-1

• Inchi： 1S/C15H14FNO5/c16-9-15(5-7-21-8-6-15)14(20)22-17-12(18)10-3-1-2-4-11(10)13(17)19/h1-4H,5-9H2
• InChI Key： RPZKQDLMNZXWGG-UHFFFAOYSA-N
• SMILES： FCC1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCOCC1

Computed Properties

• Exact Mass: 307.08560071g/mol
• Monoisotopic Mass: 307.08560071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(fluoromethyl)oxane-4-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(fluoromethyl)oxane-4-carboxylate (CAS No. 2248323-41-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(fluoromethyl)oxane-4-carboxylate (CAS No. 2248323-41-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the isoindole-1,3-dione moiety and the fluoromethyl-substituted oxane carboxylate segment. These features contribute to its potential applications in pharmaceutical research, material science, and synthetic chemistry. Researchers are increasingly interested in this compound due to its modular design, which allows for derivatization and optimization in drug discovery pipelines.

In recent years, the demand for fluorinated heterocycles like this compound has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. The presence of the fluoromethyl group (-CH2F) is particularly noteworthy, as fluorination is a strategic modification to improve drug-like properties. This aligns with trending topics in AI-driven drug design, where computational tools predict fluorination sites for optimal pharmacokinetics. Searches for "fluoromethyl in drug discovery" or "isoindole derivatives applications" reflect growing academic and industrial interest.

The oxane (tetrahydropyran) ring in the structure adds conformational rigidity, a trait valued in fragment-based drug design. This scaffold is frequently explored in GPCR-targeted therapies and enzyme inhibitors, addressing hot topics like neurodegenerative disease research and oncology small molecules. Notably, the ester linkage (-COO-) offers synthetic versatility, enabling prodrug strategies—a focus area in oral bioavailability enhancement, a common search query among formulation scientists.

From a synthetic chemistry perspective, the compound’s CAS No. 2248323-41-1 serves as a critical identifier in chemical databases and patent literature. Its preparation likely involves multi-step sequences, such as Pd-catalyzed coupling or esterification of the isoindole precursor with the fluorinated oxane acid. Such methodologies resonate with searches for "green chemistry in heterocycle synthesis" or "catalytic fluoromethylation techniques", reflecting the field’s shift toward sustainable practices.

Analytical characterization of this compound would employ advanced techniques like NMR (19F and 1H), LC-MS, and X-ray crystallography—topics frequently queried alongside structure elucidation workflows. Its solid-state properties (e.g., crystallinity, solubility) are also relevant to preformulation studies, a niche yet high-impact area in pharmaceutical development. Discussions around "salt and polymorph screening" often intersect with such compounds.

In material science, the isoindole-1,3-dione core is studied for its electron-accepting properties, linking to organic electronics and photovoltaic materials. The fluoromethyl-oxane hybrid could influence dielectric constants or thermal stability, making it a candidate for high-performance polymers—an area gaining traction in renewable energy forums.

Regulatory and safety profiles of 2248323-41-1 would require evaluation under REACH or ICH guidelines, with particular attention to fluorine-specific toxicology. These aspects tie into broader searches like "organofluorine environmental impact", highlighting the balance between innovation and sustainability.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(fluoromethyl)oxane-4-carboxylate represents a multifaceted compound with cross-disciplinary relevance. Its structural motifs align with cutting-edge research in precision medicine, green synthesis, and advanced materials, addressing both current scientific challenges and future-oriented queries in chemical and life sciences.